Cas no 1305534-49-9 (7,8-dimethyl-2-(1-methyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid)

• Product Name: 7,8-dimethyl-2-(1-methyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid
• CAS No: 1305534-49-9
• MF: C₁₆H₁₅N₃O₂
• MW: 281.309203386307
• CID: 4587080
• Update Time: 2025-07-21

7,8-dimethyl-2-(1-methyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarboxylic acid, 7,8-dimethyl-2-(1-methyl-1H-pyrazol-4-yl)-
• 7,8-dimethyl-2-(1-methyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid

• Inchi： 1S/C16H15N3O2/c1-9-4-5-12-13(16(20)21)6-14(18-15(12)10(9)2)11-7-17-19(3)8-11/h4-8H,1-3H3,(H,20,21)
• InChI Key： YKBUKZAOYXVVJN-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(C)C=2C)C(C(O)=O)=CC=1C1=CN(C)N=C1

Additional information on 7,8-dimethyl-2-(1-methyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid

Research Brief on 7,8-dimethyl-2-(1-methyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid (CAS: 1305534-49-9)

Recent studies on the compound 7,8-dimethyl-2-(1-methyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid (CAS: 1305534-49-9) have highlighted its potential as a promising scaffold in medicinal chemistry, particularly in the development of kinase inhibitors. This quinoline derivative has garnered attention due to its unique structural features, which enable selective binding to specific kinase targets involved in various pathological conditions, including cancer and inflammatory diseases.

The compound's mechanism of action has been extensively investigated in preclinical models. Research indicates that it acts as a potent inhibitor of the JAK/STAT signaling pathway, which plays a critical role in immune regulation and cell proliferation. By targeting this pathway, the compound demonstrates significant anti-inflammatory and anti-proliferative effects, making it a candidate for therapeutic applications in autoimmune disorders and certain types of cancer.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the structure-activity relationship (SAR) of 7,8-dimethyl-2-(1-methyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid. The study revealed that modifications to the pyrazole and quinoline moieties could enhance binding affinity and selectivity for specific kinase targets. These findings provide valuable insights for the design of next-generation kinase inhibitors with improved efficacy and reduced off-target effects.

Another significant advancement involves the compound's pharmacokinetic properties. Investigations into its absorption, distribution, metabolism, and excretion (ADME) profile have shown favorable oral bioavailability and metabolic stability. These characteristics are crucial for its development as a drug candidate, as they suggest potential for once-daily dosing in clinical settings.

Despite these promising results, challenges remain in optimizing the compound's therapeutic index and minimizing potential side effects. Ongoing research is focused on further elucidating its molecular interactions and exploring combination therapies to enhance its clinical utility. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical trials.

In conclusion, 7,8-dimethyl-2-(1-methyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid represents a versatile and potent scaffold for kinase inhibitor development. Its unique pharmacological profile and structural adaptability position it as a valuable tool for addressing unmet medical needs in oncology and immunology. Future studies will likely focus on refining its therapeutic applications and advancing it through the drug development pipeline.